Cas no 120349-74-8 (METHYL (2R)-2-AMINO-3-(4-METHOXYPHENYL)PROPANOATE)

• Product Name: METHYL (2R)-2-AMINO-3-(4-METHOXYPHENYL)PROPANOATE
• CAS No: 120349-74-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 3034050
• PubChem ID: 11241250
• Update Time: 2025-06-18

METHYL (2R)-2-AMINO-3-(4-METHOXYPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (2R)-2-AMINO-3-(4-METHOXYPHENYL)PROPANOATE
• O-Methyl-D-tyrosine methyl ester
• SCHEMBL1311287
• USYGMXDJUAQNGU-SNVBAGLBSA-N
• MFCD08058279
• methyl (R)-2-amino-3-(4-methoxyphenyl)-propanoate
• H-D-Tyr(Me)-OMe
• I11884
• Methyl (2R)-2-amino-3-(4-methoxyphenyl)propanoate (H-D-Tyr(Me)-OMe)
• (R)-3-(4-Methoxyphenyl)-2-aminopropionic acid methyl ester
• O-methyl d-tyrosine methyl ester
• Methyl (R)-2-amino-3-(4-methoxyphenyl)propanoate
• (R)-Methyl 2-amino-3-(4-methoxyphenyl)propanoate
• EN300-4316773
• 120349-74-8
• (R)-Methyl2-amino-3-(4-methoxyphenyl)propanoate

• Inchi： 1S/C11H15NO3/c1-14-9-5-3-8(4-6-9)7-10(12)11(13)15-2/h3-6,10H,7,12H2,1-2H3/t10-/m1/s1
• InChI Key： USYGMXDJUAQNGU-SNVBAGLBSA-N
• SMILES： O(C)C([C@@H](CC1C=CC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL (2R)-2-AMINO-3-(4-METHOXYPHENYL)PROPANOATE

Professional Introduction to Methyl (2R)-2-Amino-3-(4-Methoxyphenyl)propionate (CAS No 120349-74-8)

Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate, with the CAS number 120349-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration and aromatic substitution pattern, has garnered attention for its potential applications in drug discovery and molecular research. The detailed structure of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate includes an amino group at the second carbon, a methyl ester at the terminal carbon, and a 4-methoxyphenyl moiety attached to the third carbon. Such a structural framework suggests versatile interactions with biological targets, making it a valuable candidate for further investigation.

The stereochemical aspect of this compound, specifically the (2R) configuration, plays a crucial role in determining its biological activity. Chirality is a fundamental concept in pharmaceutical chemistry, where the spatial arrangement of atoms can significantly influence the efficacy and selectivity of a drug. The (2R) configuration of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate implies that it may exhibit specific binding interactions with enantiomerically pure biological targets, which is a critical consideration in drug development. Recent studies have highlighted the importance of stereoselective synthesis in optimizing drug candidates, and compounds like this one exemplify the need for precise stereochemical control.

In recent years, there has been a growing interest in natural product-inspired scaffolds for drug discovery. The aromatic ring system present in Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate bears similarities to several bioactive molecules found in plants and microorganisms. For instance, flavonoids and their derivatives are well-known for their pharmacological properties, including antioxidant, anti-inflammatory, and antimicrobial activities. The 4-methoxyphenyl group in this compound may contribute to such bioactivities by mimicking the structural features of natural products. This connection to natural product chemistry underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

The pharmacological profile of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate is still under exploration, but preliminary studies suggest promising avenues for further research. The presence of both an amino group and an ester function provides multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties. For example, modifications at the amino group could introduce new functionalities such as hydrogen bonding or ionic interactions with biological targets. Similarly, the ester moiety can be hydrolyzed or converted into other functional groups to tailor the compound's metabolic stability and bioavailability.

Advances in computational chemistry have also facilitated the investigation of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate's interactions with biological targets. Molecular docking simulations can predict how this compound might bind to specific enzymes or receptors, providing insights into its potential mechanisms of action. Such computational approaches are increasingly integrated into drug discovery pipelines, complementing experimental techniques like high-throughput screening and X-ray crystallography. By leveraging these tools, researchers can accelerate the identification of promising candidates for further validation.

The synthesis of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate presents unique challenges due to its complex structural features. Stereocontrolled reactions are essential to achieve the desired configuration at each stereocenter. Techniques such as asymmetric hydrogenation, chiral auxiliaries, and enzymatic resolutions are commonly employed in such syntheses. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens up possibilities for large-scale manufacturing if industrial applications emerge.

The role of this compound in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It can serve as a building block for more complex molecules or be used as a reference standard in analytical chemistry. The increasing demand for high-quality reference materials underscores the importance of compounds like Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate in supporting research and development activities across various industries.

Future research directions may explore the pharmacokinetic properties of Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate to better understand its absorption, distribution, metabolism, excretion, and toxicity (ADMET). These studies are crucial for assessing its suitability for clinical development and ensuring safety profiles align with regulatory requirements. Additionally, investigating its interactions with biological pathways could reveal novel therapeutic applications or provide insights into existing diseases.

The broader impact of compounds like Methyl (2R)-2-amino-3-(4-methoxyphenyl)propionate on scientific progress is significant. They represent examples of how interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational science—can lead to innovative solutions in medicine and biotechnology. As research continues to uncover new applications and refine synthetic methodologies, compounds such as this one will undoubtedly play an important role in advancing our understanding of biological systems and developing effective treatments.